Aluminum
Cat. No. B147820
CAS RN:
7429-90-5
M. Wt: 26.981538 g/mol
InChI Key: XAGFODPZIPBFFR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Overview
Description
Chemistry of Aluminium(I)
Aluminium(I) compounds have been synthesized through the reduction of Al-X bonds, where X represents a halide. The use of bulky ligands has led to the formation of tetrameric aluminium(I) compounds, while monomeric aluminium(I) compounds have been stabilized with monovalent chelating ligands. Theoretical studies on these monomeric compounds have provided insights into their Lewis basicity, which is significant due to the presence of a lone pair of electrons. This characteristic is crucial for the synthesis of aluminium-containing heterocyclic compounds and for reactions with unsaturated compounds and Lewis acids .
Synthesis and Characterization of Aluminium-based Compounds
A novel polynuclear aluminium complex, Al(13)(OH)(30)(H2O)15Cl9, has been synthesized from recycled aluminium cans. The complex was characterized using XRD, SEM, FESEM, and various spectroscopic techniques, revealing its crystalline structure and octahedral coordination of aluminium nuclei. Thermal characterization was also performed, indicating the stability of the compound .
Intramolecularly Coordinated Aluminum Compounds
Neutral and cationic aluminum compounds with an intramolecular donating ligand have been synthesized and characterized. The molecular structures of these compounds were determined using single-crystal X-ray analyses, revealing interesting features such as a bridging methyl group between aluminum and boron atoms in the cationic compound .
Porous Aluminium Metal-Organic Frameworks
Two new aluminium-based metal-organic frameworks (MOFs) have been synthesized using a solvothermal route. These MOFs exhibit high porosity and specific pore volumes, making them potential candidates for hydrogen storage applications. The structures consist of aluminium coordination octahedra bridged by organic linkers, and their hydrogen adsorption capacities have been measured at various pressures and temperatures .
Nucleophilic Aluminyl Anion Chemistry
An anionic aluminium(I) nucleophile has been synthesized, displaying unique reactivity in the formation of aluminium-element covalent bonds and in the C-H oxidative addition of benzene. This reactivity suggests potential applications in metal-carbon and metal-metal bond-forming reactions, challenging the traditional view of aluminium compounds as electrophilic Lewis acids .
Aluminum Complexes with Schiff Base Ligands
Aluminum complexes derived from a hexadentate salen-type Schiff base have been synthesized and characterized. These complexes exhibit catalytic activity for the synthesis of cyclic carbonates from epoxides and CO2, demonstrating the versatility of aluminum complexes in catalysis .
Amidinate Aluminum Complexes
Mono- and bis(amidinate) aluminum complexes have been synthesized, with structures influenced by steric interactions between substituents. These complexes have been characterized by X-ray crystallography, providing insights into the steric environment at aluminum and its influence on bonding angles .
Metalloid Aluminum and Gallium Clusters
Metalloid clusters of aluminum and gallium have been synthesized, showcasing the differences between these elements at the molecular level. The clusters contain a core of metal atoms protected by a ligand shell, and their atomic arrangements are reminiscent of the elements' structures. These clusters represent the largest structurally characterized metalloid clusters with respect to the naked metal-atom core .
Scientific Research Applications
Numerical Simulation in Aluminum Production
- Aluminum production involves complex processes that benefit from mathematical modeling and computational experiments, using modern computer technology for the development of new technologies (Popov & Vabishchevich, 2014).
3D Printing of Aluminum Alloys
- Selective laser melting (SLM) has opened new possibilities for fabricating complex structures using aluminum alloys, which are important in high-value applications. The process, however, faces challenges like defect formation during laser melting of aluminum (Aboulkhair et al., 2019).
Aluminum Matrix Composites (AMCs) in Various Industries
- AMCs are used in scientific research, automobile, aerospace, and other industries due to their high strength-to-weight ratio, corrosion resistance, and toughness. The fabrication and joining of these composites are crucial for their applications (Venukrishnan Rajesh et al., 2022).
Brazing in Aluminum Alloys
- Brazing technology is significant in joining aluminum parts in automotive and aerospace industries. The process involves various parameters that influence the brazing properties of aluminum alloys (Sharma et al., 2016).
Historical Development of Aluminum Industry in France
- The development of aluminum industry in France, from the 19th to the 20th century, showcases the integration of academic research and industrial application, highlighting a culture of "learning-by-doing" (Roux, 2015).
Welding of Aluminum Metal Matrix Composites (Al-MMCs)
- Al-MMCs are promising materials for aviation and aerospace industries, but their poor weldability limits applications. Recent advancements in welding methods like laser welding and vacuum brazing have been explored (Niu et al., 2013).
Mechanical Properties of Aluminum Alloys
- Ongoing research investigates the mechanical properties of aluminum alloys, focusing on improving their load capacity and understanding their behavior under various conditions (Ambroziak & Solarczyk, 2018).
Impedance Study of Anodic Aluminum Oxide
- Anodic aluminum oxide is studied for its potential in nanoelectronics and power sources, focusing on its structure, polarization, and resistance properties. Its low dielectric loss and high permittivity make it suitable for radiofrequency capacitors (Balaban et al., 2022).
Virtual Reality in Aluminum Reduction Cells
- Integrating virtual reality with numerical simulation data has enabled the creation of a virtual aluminum reduction cell, enhancing understanding and troubleshooting in aluminum production (Zhang et al., 2013).
Wear Response of Aluminum Alloys in Vehicle Components
- Aluminum alloys' low hardness and poor wear resistance are challenges in automotive and aerospace applications. Research focuses on enhancing their mechanical performance for use in vehicle components (Estrada-Guel et al., 2022).
DC Casting of Aluminium Alloys
- Direct-chill casting of aluminium alloys has been revolutionized by computer modeling, which aids in understanding the solidification process and defect formation (Katgerman & Eskin, 2012).
Selective Laser Melting (SLM) of Aluminum Alloys
- SLM is used for aluminum alloys in high-value applications, though it faces challenges due to the nature of aluminum. Recent studies have demonstrated successful aluminum processing (Aboulkhair et al., 2017).
Research Guidelines for Aluminum Alloy Casting
- Research on aluminum alloy casting focuses on increasing reproducibility and objective interpretation of results, essential for applications in various industries (Tiryakio & Campbell, 2018).
Recycling of Waste Slag of Aluminum Factory
- The recycling of aluminum slag, particularly in ceramics, has gained attention. Research by scholars has led to valuable resource recycling methods (Zeng et al., 2013).
Precision Pressure Welding of Aluminum Alloys
- Research explores precision electric resistance welding of aluminum alloys, offering solutions for retaining designed form and strength in construction applications (Novomlynets et al., 2017).
Tensile Properties of Carbon Nanotubes Reinforced Aluminum Matrix Composites
- Carbon nanotube reinforced aluminum matrix composites show promise in automobile and aerospace applications for their strength and light weight. Research focuses on processing and tensile properties of these composites (Jagannatham et al., 2020).
Factorial Experiment in Quality Analysis of Machined Aluminum Alloy
- Research utilizes factorial experiments to analyze the impact of cutting parameters on the quality of machined surfaces in aluminum alloys used in the aerospace industry (Pop et al., 2020).
3D Printing of Aluminum Alloy BAC1
- Studying the effects of selective laser melting and heat treatment on the structure of aluminum alloy BAC1 reveals its applicability and desirable properties for modern technologies (Fachyrtdinov et al., 2020).
Interatomic Potential for Al and Al-Li Alloys
- Research on aluminum alloyed with lithium, used in aerospace and cryogenic applications, focuses on developing interatomic potentials to understand intrinsic phases and properties (Roy et al., 2021).
Safety And Hazards
While exposure to aluminum is usually not harmful, exposure to high levels can affect your health . Workers who breathe large amounts of aluminum dusts can have lung problems, such as coughing or abnormal chest X-rays . Moreover, aluminum is a combustible solid and its finely divided dust is easily ignited; it may cause explosions .
Future Directions
Aluminum is an essential material for the energy transition towards low carbon energy sources, and its demand will grow massively by 2050 . This metal will be a privileged ally not only in the lightening of vehicles but also in creating electrical infrastructure, solar panels, and wind turbines . Technological advancements are shaping the future of aluminum: Additive Manufacturing 3D printing allows for complex, lightweight aluminum structures with minimal waste. Artificial Intelligence (AI) powered optimization tools are improving production efficiency and reducing energy consumption .
properties
IUPAC Name |
aluminum |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/Al |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XAGFODPZIPBFFR-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[Al] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
Al |
Source
|
| Record name | ALUMINIUM | |
| Source | EU Food Improvement Agents | |
| URL | https://eur-lex.europa.eu/legal-content/EN/ALL/?uri=CELEX%3A32012R0231 | |
| Description | Commission Regulation (EU) No 231/2012 of 9 March 2012 laying down specifications for food additives listed in Annexes II and III to Regulation (EC) No 1333/2008 of the European Parliament and of the Council Text with EEA relevance | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID3040273 |
Source
|
| Record name | Aluminum | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID3040273 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
26.981538 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Physical Description |
Dry Powder; Dry Powder, Other Solid; Dry Powder, Pellets or Large Crystals, Water or Solvent Wet Solid, Liquid; Dry Powder, Water or Solvent Wet Solid; Liquid; Liquid, Other Solid; NKRA; Other Solid; Pellets or Large Crystals; Pellets or Large Crystals, Other Solid; Water or Solvent Wet Solid, A silvery-grey powder or tiny sheets, Silvery-white, malleable, ductile, odorless metal; [NIOSH], Solid, Silvery-white, malleable, ductile, odorless metal. |
Source
|
| Record name | Aluminum | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | ALUMINIUM | |
| Source | EU Food Improvement Agents | |
| URL | https://eur-lex.europa.eu/legal-content/EN/ALL/?uri=CELEX%3A32012R0231 | |
| Description | Commission Regulation (EU) No 231/2012 of 9 March 2012 laying down specifications for food additives listed in Annexes II and III to Regulation (EC) No 1333/2008 of the European Parliament and of the Council Text with EEA relevance | |
| Record name | Aluminum | |
| Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
| URL | https://haz-map.com/Agents/287 | |
| Description | Haz-Map® is an occupational health database designed for health and safety professionals and for consumers seeking information about the adverse effects of workplace exposures to chemical and biological agents. | |
| Explanation | Copyright (c) 2022 Haz-Map(R). All rights reserved. Unless otherwise indicated, all materials from Haz-Map are copyrighted by Haz-Map(R). No part of these materials, either text or image may be used for any purpose other than for personal use. Therefore, reproduction, modification, storage in a retrieval system or retransmission, in any form or by any means, electronic, mechanical or otherwise, for reasons other than personal use, is strictly prohibited without prior written permission. | |
| Record name | Aluminum | |
| Source | Human Metabolome Database (HMDB) | |
| URL | http://www.hmdb.ca/metabolites/HMDB0001247 | |
| Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
| Explanation | HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications. | |
| Record name | Aluminum | |
| Source | The National Institute for Occupational Safety and Health (NIOSH) | |
| URL | https://www.cdc.gov/niosh/npg/npgd0022.html | |
| Description | The NIOSH Pocket Guide to Chemical Hazards is intended as a source of general industrial hygiene information on several hundred chemicals/classes for workers, employers, and occupational health professionals. Read more: https://www.cdc.gov/niosh/npg/ | |
| Explanation | The information provided using CDC Web site is only intended to be general summary information to the public. It is not intended to take the place of either the written law or regulations. | |
Boiling Point |
4221 °F |
Source
|
| Record name | Aluminum | |
| Source | The National Institute for Occupational Safety and Health (NIOSH) | |
| URL | https://www.cdc.gov/niosh/npg/npgd0022.html | |
| Description | The NIOSH Pocket Guide to Chemical Hazards is intended as a source of general industrial hygiene information on several hundred chemicals/classes for workers, employers, and occupational health professionals. Read more: https://www.cdc.gov/niosh/npg/ | |
| Explanation | The information provided using CDC Web site is only intended to be general summary information to the public. It is not intended to take the place of either the written law or regulations. | |
Solubility |
Insoluble in water and in organic solvents. Soluble in dilute hydrochloric acid., Insoluble |
Source
|
| Record name | ALUMINIUM | |
| Source | EU Food Improvement Agents | |
| URL | https://eur-lex.europa.eu/legal-content/EN/ALL/?uri=CELEX%3A32012R0231 | |
| Description | Commission Regulation (EU) No 231/2012 of 9 March 2012 laying down specifications for food additives listed in Annexes II and III to Regulation (EC) No 1333/2008 of the European Parliament and of the Council Text with EEA relevance | |
| Record name | Aluminum | |
| Source | The National Institute for Occupational Safety and Health (NIOSH) | |
| URL | https://www.cdc.gov/niosh/npg/npgd0022.html | |
| Description | The NIOSH Pocket Guide to Chemical Hazards is intended as a source of general industrial hygiene information on several hundred chemicals/classes for workers, employers, and occupational health professionals. Read more: https://www.cdc.gov/niosh/npg/ | |
| Explanation | The information provided using CDC Web site is only intended to be general summary information to the public. It is not intended to take the place of either the written law or regulations. | |
Density |
2.70 |
Source
|
| Record name | Aluminum | |
| Source | The National Institute for Occupational Safety and Health (NIOSH) | |
| URL | https://www.cdc.gov/niosh/npg/npgd0022.html | |
| Description | The NIOSH Pocket Guide to Chemical Hazards is intended as a source of general industrial hygiene information on several hundred chemicals/classes for workers, employers, and occupational health professionals. Read more: https://www.cdc.gov/niosh/npg/ | |
| Explanation | The information provided using CDC Web site is only intended to be general summary information to the public. It is not intended to take the place of either the written law or regulations. | |
Vapor Pressure |
0 mmHg (approx) |
Source
|
| Record name | Aluminum | |
| Source | The National Institute for Occupational Safety and Health (NIOSH) | |
| URL | https://www.cdc.gov/niosh/npg/npgd0022.html | |
| Description | The NIOSH Pocket Guide to Chemical Hazards is intended as a source of general industrial hygiene information on several hundred chemicals/classes for workers, employers, and occupational health professionals. Read more: https://www.cdc.gov/niosh/npg/ | |
| Explanation | The information provided using CDC Web site is only intended to be general summary information to the public. It is not intended to take the place of either the written law or regulations. | |
Mechanism of Action |
Aluminum Acetate is an astringent. An astrignent is a chemical that tends to shrink or constrict body tissues, usually locally after topical medicinal application. The shrinkage or constriction is through osmotic flow of water (or other fluids) away from the area where the astringent was applied. Astringent medicines cause shrinkage of mucous membranes or exposed tissues and are often used internally to check discharge of blood serum or mucous secretions. This can happen with a sore throat, hemorrhages, diarrhea, or with peptic ulcers. Externally applied astringents, which cause mild coagulation of skin proteins, dry, harden, and protect the skin. Acne sufferers are often advised to use astringents if they have oily skin. Astringents also help heal stretch marks and other scars. Mild astringent solutions are used in the relief of such minor skin irritations as those resulting from superficial cuts, allergies, insect bites, or fungal infections such as athlete's foot. |
Source
|
| Record name | Aluminium | |
| Source | DrugBank | |
| URL | https://www.drugbank.ca/drugs/DB01370 | |
| Description | The DrugBank database is a unique bioinformatics and cheminformatics resource that combines detailed drug (i.e. chemical, pharmacological and pharmaceutical) data with comprehensive drug target (i.e. sequence, structure, and pathway) information. | |
| Explanation | Creative Common's Attribution-NonCommercial 4.0 International License (http://creativecommons.org/licenses/by-nc/4.0/legalcode) | |
Product Name |
Aluminum | |
CAS RN |
7429-90-5, 91728-14-2 |
Source
|
| Record name | Aluminum | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=7429-90-5 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Aluminum | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0007429905 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Aluminium | |
| Source | DrugBank | |
| URL | https://www.drugbank.ca/drugs/DB01370 | |
| Description | The DrugBank database is a unique bioinformatics and cheminformatics resource that combines detailed drug (i.e. chemical, pharmacological and pharmaceutical) data with comprehensive drug target (i.e. sequence, structure, and pathway) information. | |
| Explanation | Creative Common's Attribution-NonCommercial 4.0 International License (http://creativecommons.org/licenses/by-nc/4.0/legalcode) | |
| Record name | Aluminum | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | Aluminum | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID3040273 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Aluminium | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.028.248 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | Aluminum | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.123.538 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | aluminium | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | ALUMINUM | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/CPD4NFA903 | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
| Record name | Aluminum | |
| Source | Human Metabolome Database (HMDB) | |
| URL | http://www.hmdb.ca/metabolites/HMDB0001247 | |
| Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
| Explanation | HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications. | |
Melting Point |
1220 ° F, 660 °C, 1220 °F |
Source
|
| Record name | Aluminium | |
| Source | DrugBank | |
| URL | https://www.drugbank.ca/drugs/DB01370 | |
| Description | The DrugBank database is a unique bioinformatics and cheminformatics resource that combines detailed drug (i.e. chemical, pharmacological and pharmaceutical) data with comprehensive drug target (i.e. sequence, structure, and pathway) information. | |
| Explanation | Creative Common's Attribution-NonCommercial 4.0 International License (http://creativecommons.org/licenses/by-nc/4.0/legalcode) | |
| Record name | Aluminum | |
| Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
| URL | https://haz-map.com/Agents/287 | |
| Description | Haz-Map® is an occupational health database designed for health and safety professionals and for consumers seeking information about the adverse effects of workplace exposures to chemical and biological agents. | |
| Explanation | Copyright (c) 2022 Haz-Map(R). All rights reserved. Unless otherwise indicated, all materials from Haz-Map are copyrighted by Haz-Map(R). No part of these materials, either text or image may be used for any purpose other than for personal use. Therefore, reproduction, modification, storage in a retrieval system or retransmission, in any form or by any means, electronic, mechanical or otherwise, for reasons other than personal use, is strictly prohibited without prior written permission. | |
| Record name | Aluminum | |
| Source | Human Metabolome Database (HMDB) | |
| URL | http://www.hmdb.ca/metabolites/HMDB0001247 | |
| Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
| Explanation | HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications. | |
| Record name | Aluminum | |
| Source | The National Institute for Occupational Safety and Health (NIOSH) | |
| URL | https://www.cdc.gov/niosh/npg/npgd0022.html | |
| Description | The NIOSH Pocket Guide to Chemical Hazards is intended as a source of general industrial hygiene information on several hundred chemicals/classes for workers, employers, and occupational health professionals. Read more: https://www.cdc.gov/niosh/npg/ | |
| Explanation | The information provided using CDC Web site is only intended to be general summary information to the public. It is not intended to take the place of either the written law or regulations. | |
Synthesis routes and methods I
Procedure details
Aluminum acetate buffer solution—A solution of aluminum was prepared by dissolving 0.1028 g of AlCl3 hexahydrate in 42.6 mL DI water. A 4 mL aliquot of the aluminum solution was mixed with 16 mL of a 0.1 M NaOAc solution at pH 4 to provide a 2 mM Al stock solution.
Name
Synthesis routes and methods II
Procedure details
Subsequently, hinokitiol and aluminum chloride hexa-hydrate salt were mixed in aqueous ethanol solution at a molar ratio and the compounding amount shown in the following Table 27, and the complex compound of hinokitiol with an aluminum compound was respectively formed in the solution.
Synthesis routes and methods III
Procedure details
A portion of the above pure diisobutylphosphinic acid (135.01 g, 0.758 mol) was mixed with water and neutralized with dilute aqueous sodium hydroxide solution. The neutralized product was then mixed with a solution of 61.83 g (0.256 mol) AlCl3 6H2O in 2 L water. A large amount of white precipitate was observed. The precipitate was filtered and dried to a constant weight in an oven at 105° C. A white powder, aluminum salt of diisobutylphosphinic acid, of 139.43 g was obtained. The yield was 98.9%.
Name
diisobutylphosphinic acid
Quantity
135.01 g
Type
reactant
Reaction Step One
Name
Synthesis routes and methods IV
Procedure details
combining the aluminum chloride solution with an aqueous solution of citric acid containing up to about 50% (w/w) citric acid while providing vigorous agitation to form a solution of aluminum citrate containing from 1 to about 3 weight % aluminum and having a mole ratio of aluminum ion to citric acid molecule of from about 1.5:1 to about 2:1; and
Synthesis routes and methods V
Procedure details
A 600 ml beaker was charged with 258 g of a commercially available 34 weight % AlCl3 solution and 107.65 g of a 50% citric acid solution to provide a mole ratio of aluminum to citric acid of 2:1. The resulting solution was stirred vigorously for 35 minutes after which period 25 ml of a 50% NaOH solution was added via burette over a period of 36 minutes.
Name
Name
Citations
For This Compound
4,630,000
Citations
… aluminum and some of the added aluminum goes into solution, drinking water can have aluminum … Another potential source of aluminum is the leaching of aluminum from aluminum …
Number of citations: 0
www.sciencedirect.com
Aluminum (Al) is one of the elements that are frequently analyzed in the study of soils, sludges, sediments, geological materials, and plant or animal tissues. This element is an important …
Number of citations: 0
acsess.onlinelibrary.wiley.com
… the result of inactivation of the aluminum present. Total aluminum is obtained by first fusing or completely digesting the soil or clay to convert the aluminum to a soluble form and then …
Number of citations: 0
acsess.onlinelibrary.wiley.com
Unlike silver and gold, aluminum has material properties that enable strong plasmon resonances spanning much of the visible region of the spectrum and into the ultraviolet. This …
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pubs.acs.org
This one-stop reference is a tremendous value and time saver for engineers, designers and researchers. Emerging technologies, including aluminum metal-matrix composites, are …
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books.google.com
… Although aluminum is the most abundant metal in nature, it has no known biological function… for aluminum in dialysis encephalopathy, microcytic anemia, and osteomalacia. Aluminum …
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journals.sagepub.com
This chapter discusses the pertinent aspects of the various methods which are commonly used to exchange, extract, or solubilize a given fraction of solid phase aluminum (Al) and of the …
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acsess.onlinelibrary.wiley.com
… aluminum within the body and hence this metal may produce adverse physiological effects. The impact of aluminum … In this review, the impacts of aluminum on humans and its impact on …
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www.sciencedirect.com
… aluminum was produced in 1854 by H. Saint-Claire Deville by reaction of sodium metal with molten sodium aluminum chloride, but mass production of aluminum … of aluminum today is …
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onlinelibrary.wiley.com
… Aluminum is a well-known neurotoxicant. Significant accumulation in the human body has … presence of aluminum in dialysis fluids and the concomitant intake of aluminum-containing …
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www.sciencedirect.com
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
2-(3,4-Dimethoxyphenyl)-N-methyl-d3-ethylamine
152561-88-1
Methylene violet
2516-05-4
Azure B
531-55-5
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